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1. What is ABS and how does it form? Ammonium Bisulfate (ABS) is an acidic salt (CAS 7803-63-6)

that forms in flue gas systems. In Selective Catalytic Reduction (SCR) systems used for NOx control,

ammonia (NH₃) is injected as a reducing agent. When ammonia slip (excess, unreacted NH₃) combines with

sulfur trioxide (SO₃) and water vapor in the flue gas, it leads to the formation of ABS [1]. The typical

formation temperature range is between approximately 250°C and 350°C [1] [2].

2. Why is ABS a problem for air preheaters? As flue gas travels through the system and cools, ABS begins

to deposit on surfaces like the air preheater. It is highly hygroscopic and corrosive [1] [3]. In its deposited

form, ABS can cause:

Severe Corrosion: ABS hydrolyzes to form sulfuric acid, which attacks metal components [4] [1].
Fouling and Plugging: Sticky ABS deposits capture fly ash, leading to blockages in the air preheater

passages. This increases the system's pressure drop and reduces thermal efficiency [1].
Under-Deposit Corrosion: Deposits create a localized corrosive environment, shielding the

underlying metal from protective measures and accelerating its degradation [2].

Troubleshooting Guide: ABS-Related Issues &
Solutions
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Issue Possible Causes Recommended Mitigation Strategies

High Corrosion
Rates

High ABS deposition, low flue
gas temperature, excessive

ammonia slip, high
velocity/erosion-corrosion [4]

[2].

Optimize ammonia injection to minimize slip [1];
Consider upgrading to corrosion-resistant

alloys (e.g., Alloy 800) [2]; Ensure symmetrical
flow distribution to avoid localized high velocity

[2].

Air Preheater
Plugging

Excessive ABS formation and

deposition, high fly ash loading,
insufficient sootblowing [1].

Improve sootblowing efficiency; Control

ammonia slip [1]; Implement online monitoring
to detect early fouling.

Reduced
Denitrification
Efficiency

ABS poisoning of SCR catalyst
(pore blockage, active site

coverage) [1].

Regularly regenerate or clean catalyst;
Optimize operating temperature to minimize

ABS deposition on catalyst [1].

Increased
Pressure Drop

Buildup of ABS and ash

deposits in air preheater
passages [1].

Increase sootblowing frequency/capacity;

Schedule offline water washing; Review and
optimize fuel sulfur content.

Operational Limits & Material Selection

The table below summarizes key parameters and material considerations for managing ABS corrosion,

compiled from industry experience and research.

Parameter
Typical Operating Limit /
Recommendation

Notes & References

Flue Gas
Temperature

Maintain above ABS dew point

(varies with concentration)

Critical to prevent condensation; Dew point is

influenced by SO₃ and NH₃ concentrations [1].

Wash Water
Injection

Essential in hydrotreater

REAC systems

Used to dissolve ABS salts; Must be well-

designed and balanced to prevent under-
deposit corrosion [2].
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Parameter
Typical Operating Limit /
Recommendation

Notes & References

Carbon Steel
(C1018)

Not recommended under

severe conditions

Prone to severe erosion-corrosion at high

velocities and turbulence points [2].

403SS Not recommended Found to pit heavily under ABS deposits [2].

Alloy 800 Recommended Shows good resistance to ABS corrosion in
REAC systems [2].

CoCrNi Medium-
Entropy Alloy
(MEA)

Promising for corrosive liquors Research shows corrosion resistance
deteriorates with increasing ABS

concentration due to passivation film damage
[4].

Experimental Protocols for ABS Research

1. Protocol for Simulating ABS Deposition and Corrosion This methodology is based on research into the

corrosion behavior of materials in ABS environments [4].

Objective: To evaluate the corrosion resistance of metal alloys in simulated ammonium sulfate

mother liquor containing ABS.
Materials:

Test Coupons: Alloy samples (e.g., CoCrNi MEA, carbon steel).
Corrosive Solution: Simulated ammonium sulfate mother liquor with varying concentrations of

NH₄HSO₄.
Equipment: Electrochemical cell, potentiostat, Ag/AgCl reference electrode, Pt/Ti counter

electrode.
Procedure:

Prepare the test solution according to the required experimental specifications.
Mount and expose the test coupon to the solution.

Use Potentiodynamic Polarization (PDP) to determine corrosion rates, following standards
like ASTM G-05 [5].

Analyze the corroded surface using Scanning Electron Microscopy (SEM) and Atomic Force
Microscopy (AFM) to characterize pitting and surface morphology [5].

Key Measurements: Corrosion current density, pitting potential, pit density and morphology.
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2. Protocol for Studying ABS Decomposition This protocol is adapted from studies investigating the

decomposition characteristics of ABS [1] [6].

Objective: To analyze the temperature-dependent decomposition behavior of ABS and its interaction
with fly ash.

Materials:
ABS powder or synthesized ABS deposits.

Fly ash sample.
Tubular furnace with precise temperature control.

Gas analysis system (e.g., FT-IR, TDLAS for NH₃ detection).
Procedure:

Mix ABS with fly ash at a defined ratio.
Place the mixture in a tubular furnace and heat with a controlled temperature ramp.

Use a gas analyzer (e.g., FT-IR) to monitor the decomposition products (e.g., NH₃, SO₃) in real-
time [1].

Alternatively, use Tunable Diode Laser Absorption Spectroscopy (TDLAS) to specifically
detect NH₃ concentrations [1].

Key Measurements: Decomposition onset temperature, decomposition product evolution rates.

The following diagram illustrates the core mechanism of ABS formation and its primary impact on the air

preheater, integrating the information from the troubleshooting guide.

SO₃ in Flue Gas

ABS Formation Reaction

NH₃ Slip from SCR H₂O in Flue Gas

Liquid ABS Deposit

Temp: ~250-350°C

Fouling & Plugging Severe Corrosion
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> ABS Formation and Impact Mechanism

Key Takeaways for Researchers

The core challenge in managing ABS corrosion lies in the conflict between achieving high denitrification

efficiency and minimizing the side effects of ammonia slip. Future research and development should focus

on:

Advanced Control Systems: Developing dynamic ammonia injection control that adapts to load

changes to minimize slip [1].
Materials Science: Further investigation into novel, cost-effective alloys or coatings with high

resistance to ABS corrosion [4] [2].
Fundamental Studies: Deeper understanding of ABS deposition thermodynamics and

decomposition kinetics under real flue gas conditions to refine operational windows [1] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Understanding Ammonium Bisulfate (ABS) Corrosion in Air

Preheaters]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b573663#ammonium-bisulfate-corrosion-prevention-air-

preheater]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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